Cas no 2034307-86-1 (2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034307-86-1
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 5378515
• Update Time: 2025-06-27

2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(3-Thienyl)-4-pyridinyl]methyl]-3-thiopheneacetamide
• 2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide

• Inchi： 1S/C16H14N2OS2/c19-16(8-13-2-5-20-10-13)18-9-12-1-4-17-15(7-12)14-3-6-21-11-14/h1-7,10-11H,8-9H2,(H,18,19)
• InChI Key： XKGWEZUXEUPHCD-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC(NCC1C=CN=C(C2C=CSC=2)C=1)=O

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.1±50.0 °C(Predicted)
• pka: 14.22±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide

Introduction to 2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034307-86-1)

2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034307-86-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide is a heterocyclic compound with a molecular formula of C₁₉H₁₆N₂O_S. The compound features a thiophene ring and a pyridine ring, both of which are crucial for its biological activities. The presence of these aromatic rings imparts the molecule with enhanced stability and reactivity, making it an attractive candidate for drug development.

The compound's molecular weight is approximately 316.40 g/mol, and it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 155°C, and it has a logP value of 2.5, indicating moderate lipophilicity. These properties make it suitable for various pharmaceutical formulations and delivery systems.

Synthesis Methods

The synthesis of 2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide has been reported using several methodologies. One common approach involves the reaction of 2-thiophenecarboxaldehyde with 4-(chloromethyl)pyridine hydrochloride in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with thiopheneboronic acid under palladium-catalyzed conditions to form the desired product.

An alternative method involves the coupling of 4-(aminomethyl)pyridine with 2-thiophenecarboxylic acid chloride in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC). This method provides high yields and purity, making it suitable for large-scale production.

Biological Activities

2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide has demonstrated a range of biological activities that make it an interesting target for further research. One of its most notable properties is its potent anti-inflammatory activity. Studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, the compound has also been found to exhibit antioxidant properties. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. These properties make it a potential candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress.

Clinical Applications

The potential clinical applications of 2-(thiophen-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide are diverse and promising. Its anti-inflammatory and antioxidant activities suggest that it could be useful in the treatment of conditions such as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.

Recent studies have also explored the compound's potential as an anticancer agent. Preliminary results indicate that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. Further research is needed to elucidate its mechanisms of action and evaluate its efficacy in preclinical models.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and ongoing research on 2-(thiophen-3-yl)-N-{[2-(thiophen-3-y l)pyridin -4 -y l]meth yl}ace tamide strong >is no exception. Scientists are actively investigating ways to optimize its pharmacological properties through structural modifications and derivatization strategies. For instance, introducing functional groups such as hydroxyl or amino groups can enhance its solubility and bioavailability.

In addition to structural optimization, researchers are also exploring combination therapies involving this compound with other drugs to achieve synergistic effects. For example, combining it with conventional anti-inflammatory drugs or chemotherapeutic agents may enhance therapeutic outcomes while reducing side effects.

Conclusion

2-(thiophen -3 -y l)-N -{ [ 2 -( thi ophen -3 -y l)p y ridin -4 -y l]meth yl }ace tamide strong > (CAS No . 20 34 307 -86 -1 ) represents a promising lead compound in the development of novel therapeutics for various diseases . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive target for further research . As more studies are conducted , we can expect to gain deeper insights into its mechanisms of action and potential clinical applications . p > article > response >